Cas no 2092411-00-0 (5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carboxylic acid)
5-Bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carboxylic acid is a versatile heterocyclic compound featuring a brominated thiophene core with a dioxolane-protected aldehyde functionality and a carboxylic acid group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex thiophene-based scaffolds. The bromine substituent enables further functionalization via cross-coupling reactions, while the acid group offers derivatization potential. The dioxolane moiety enhances stability during synthetic manipulations. Its balanced reactivity profile is advantageous for pharmaceutical and materials science applications, including the development of conjugated polymers or bioactive molecules. The compound's purity and well-defined reactivity ensure reproducible results in multistep syntheses.
2092411-00-0 structure
Product Name:5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carboxylic acid
CAS No:2092411-00-0
MF:C8H7BrO4S
MW:279.107780694962
CID:5164080
Update Time:2025-05-27
5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid, 5-bromo-4-(1,3-dioxolan-2-yl)-
- 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carboxylic acid
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- Inchi: 1S/C8H7BrO4S/c9-6-4(8-12-1-2-13-8)3-5(14-6)7(10)11/h3,8H,1-2H2,(H,10,11)
- InChI Key: ZVPBRKXEYHVRGM-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC(Br)=C(C2OCCO2)C=1
5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-335945-1.0g |
5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carboxylic acid |
2092411-00-0 | 1.0g |
$0.0 | 2023-02-23 | ||
| Enamine | EN300-335945-1g |
5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carboxylic acid |
2092411-00-0 | 1g |
$0.0 | 2023-09-04 |
5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carboxylic acid Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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